Cas no 3331-47-3 (3,8-Dimethyl-5-(propan-2-yl)azulene-1-carbaldehyde)
3,8-Dimethyl-5-(propan-2-yl)azulene-1-carbaldehyde is a specialized azulene-based aldehyde with a unique structural framework, characterized by its dimethyl and isopropyl substituents. This compound is of interest in organic synthesis and materials science due to its conjugated azulene core, which imparts distinctive electronic and optical properties. The aldehyde functional group enhances its reactivity, making it a versatile intermediate for further derivatization, such as in the preparation of Schiff bases or heterocyclic compounds. Its stability and well-defined molecular structure also make it suitable for applications in dye chemistry or as a building block for advanced organic materials. The compound’s purity and consistent performance are critical for research and industrial applications.
3331-47-3 structure
Product Name:3,8-Dimethyl-5-(propan-2-yl)azulene-1-carbaldehyde
CAS No:3331-47-3
MF:C16H18O
MW:226.313524723053
MDL:MFCD00275723
CID:295393
PubChem ID:639851
Update Time:2025-06-09
3,8-Dimethyl-5-(propan-2-yl)azulene-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-Azulenecarboxaldehyde,3,8-dimethyl-5-(1-methylethyl)-
- 7-Isopropyl-1,4-dimethylazulene-3-carboxaldehyde
- 3,8-DIMETHYL-5-ISOPROPYLAZULENE-1-CARBOXALDEHYDE
- 3,8-dimethyl-5-propan-2-ylazulene-1-carbaldehyde
- 5-Isopropyl-3,8-Dimethylazulene-1-Carbaldehyde
- 1-formylguaiazulene
- 3-formylguaiazulene
- 3-guaiazulenecarbaldehyde
- guaiazulene-1-carboxaldehyde
- guaiazulene-3-carbaldehyde
- Guiazulene-1-carboxaldehyde
- quiazulene-1-carboxaldehyde
- 5-Isopropyl-3,8-dimethylazulene-1-carboxaldehyde
- AKOS001086756
- Z57040480
- 3331-47-3
- AS-69894
- A821721
- InChI=1/C16H18O/c1-10(2)13-6-5-11(3)16-14(9-17)7-12(4)15(16)8-13/h5-10H,1-4H
- T72317
- 3,8-dimethyl-5-(propan-2-yl)azulene-1-carbaldehyde
- SCHEMBL1101926
- MFCD00275723
- FT-0634783
- EN300-11216
- CS-0308240
- CDVRGGMPPUFSFH-UHFFFAOYSA-N
- DTXSID00348676
- 3-Formylguajazulen
- I0928
- 1-azulenecarboxaldehyde, 3,8-dimethyl-5-(1-methylethyl)-
- DB-004157
- 3,8-Dimethyl-5-(propan-2-yl)azulene-1-carbaldehyde
-
- MDL： MFCD00275723
- Inchi： 1S/C16H18O/c1-10(2)13-6-5-11(3)16-14(9-17)7-12(4)15(16)8-13/h5-10H,1-4H3
- InChI Key： CDVRGGMPPUFSFH-UHFFFAOYSA-N
- SMILES： O=CC1=CC(C)=C2C=C(C=CC(C)=C21)C(C)C
Computed Properties
- Exact Mass: 226.13600
- Monoisotopic Mass: 226.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Density: 1.038
- Melting Point: 83°C(lit.)
- Boiling Point: 364.2°Cat760mmHg
- Flash Point: 180.2°C
- Refractive Index: 1.601
- PSA: 17.07000
- LogP: 4.34410
3,8-Dimethyl-5-(propan-2-yl)azulene-1-carbaldehyde Customs Data
- HS CODE：2912299000
- Customs Data：
China Customs Code:
2912299000Overview:
2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
3,8-Dimethyl-5-(propan-2-yl)azulene-1-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | I0928-1g |
3,8-Dimethyl-5-(propan-2-yl)azulene-1-carbaldehyde |
3331-47-3 | 97.0%(GC) | 1g |
￥3350.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | I0928-200mg |
3,8-Dimethyl-5-(propan-2-yl)azulene-1-carbaldehyde |
3331-47-3 | 97.0%(GC) | 200mg |
￥695.0 | 2022-06-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I863184-250mg |
7-Isopropyl-1,4-dimethylazulene-3-carboxaldehyde |
3331-47-3 | ≥97%(GC) | 250mg |
1,464.30 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | I0928-1G |
7-Isopropyl-1,4-dimethylazulene-3-carboxaldehyde |
3331-47-3 | >97.0%(GC) | 1g |
¥2250.00 | 2024-04-16 | |
| Chemenu | CM393654-1g |
7-Isopropyl-1,4-dimethylazulene-3-carboxaldehyde |
3331-47-3 | 95%+ | 1g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | D749718-200mg |
1-Azulenecarboxaldehyde,3,8-dimethyl-5-(1-methylethyl)- |
3331-47-3 | 97.0% | 200mg |
$140 | 2024-06-07 | |
| eNovation Chemicals LLC | D749718-1g |
1-Azulenecarboxaldehyde,3,8-dimethyl-5-(1-methylethyl)- |
3331-47-3 | 97.0% | 1g |
$350 | 2024-06-07 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I157426-1G |
3,8-Dimethyl-5-(propan-2-yl)azulene-1-carbaldehyde |
3331-47-3 | 97% | 1g |
¥2199.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I157426-200MG |
7-Isopropyl-1,4-dimethylazulene-3-carboxaldehyde |
3331-47-3 | >97.0%(GC) | 200MG |
￥846.00 | 2021-05-21 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I157426-250mg |
3,8-Dimethyl-5-(propan-2-yl)azulene-1-carbaldehyde |
3331-47-3 | 97% | 250mg |
¥769.90 | 2023-09-02 |
3,8-Dimethyl-5-(propan-2-yl)azulene-1-carbaldehyde Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3331-47-3 (3,8-Dimethyl-5-(propan-2-yl)azulene-1-carbaldehyde) Related Products
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- 918531-49-4(4,9-Pyrenedicarboxaldehyde, 2,7-bis(1,1-dimethylethyl)-)
- 105986-09-2(6-methyl-4-propan-2-ylnaphthalene-1-carbaldehyde)
- 105986-11-6(1-Naphthalenecarboxaldehyde, 7-(1-methylethyl)-)
- 24687-70-5(1-formyl-4-methyl-7-isopropylazulene)
- 139594-64-2(1-Naphthalenecarboxaldehyde, 3,7-bis(1,1-dimethylethyl)-)
- 129332-92-9(4-Pyrenecarboxaldehyde, 2,7-bis(1,1-dimethylethyl)-)
- 391248-68-3(1,3-Pyrenedicarboxaldehyde, 7-(1,1-dimethylethyl)-)
- 69485-43-4(7-ethyl-4-methylazulene-1-carbaldehyde)
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